Cas no 2137717-18-9 (4-[(1-benzyl-1H-pyrazol-4-yl)oxy]oxolan-3-ol)

• Product Name: 4-[(1-benzyl-1H-pyrazol-4-yl)oxy]oxolan-3-ol
• CAS No: 2137717-18-9
• MF: C₁₄H₁₆N₂O₃
• MW: 260.288443565369
• CID: 6244175
• PubChem ID: 137703348
• Update Time: 2025-10-28

4-[(1-benzyl-1H-pyrazol-4-yl)oxy]oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-718462
• 4-[(1-benzyl-1H-pyrazol-4-yl)oxy]oxolan-3-ol
• 2137717-18-9

• Inchi： 1S/C14H16N2O3/c17-13-9-18-10-14(13)19-12-6-15-16(8-12)7-11-4-2-1-3-5-11/h1-6,8,13-14,17H,7,9-10H2
• InChI Key： HHBGXHRXIFRKHH-UHFFFAOYSA-N
• SMILES： O1CC(C(C1)OC1C=NN(CC2C=CC=CC=2)C=1)O

Computed Properties

• Exact Mass: 260.11609238g/mol
• Monoisotopic Mass: 260.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 56.5Ų

Additional information on 4-[(1-benzyl-1H-pyrazol-4-yl)oxy]oxolan-3-ol

Comprehensive Overview of 4-[(1-benzyl-1H-pyrazol-4-yl)oxy]oxolan-3-ol (CAS No. 2137717-18-9): Properties, Applications, and Research Insights

The compound 4-[(1-benzyl-1H-pyrazol-4-yl)oxy]oxolan-3-ol (CAS No. 2137717-18-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. With its unique structural features, including a benzyl-substituted pyrazole core and a tetrahydrofuran-3-ol moiety, this compound exhibits potential for diverse applications. Researchers are particularly interested in its role as a building block for drug discovery, given its ability to modulate biological targets. The CAS number 2137717-18-9 serves as a critical identifier for tracking its synthesis, purity, and regulatory compliance in global databases.

In recent years, the demand for heterocyclic compounds like 4-[(1-benzyl-1H-pyrazol-4-yl)oxy]oxolan-3-ol has surged due to their relevance in medicinal chemistry. A trending topic in 2024 is the exploration of small-molecule modulators for kinase inhibition, where this compound's pyrazole-oxolane hybrid structure could play a pivotal role. Computational studies suggest its potential affinity for ATP-binding pockets, aligning with searches for "kinase inhibitor scaffolds" or "pyrazole derivatives in drug design." Its logP and hydrogen-bonding capacity further make it a candidate for optimizing bioavailability—a frequently searched term in ADMET prediction tools.

Synthetic routes to CAS 2137717-18-9 often involve Pd-catalyzed cross-coupling or nucleophilic substitution reactions, reflecting broader industry trends toward green chemistry and atom economy. Analytical techniques such as HPLC-MS and NMR spectroscopy are essential for characterizing its purity, a topic frequently queried in quality control forums. Notably, its benzyl-protecting group offers versatility in further functionalization, addressing common search queries like "protecting group strategies for pyrazoles."

Beyond pharmaceuticals, 4-[(1-benzyl-1H-pyrazol-4-yl)oxy]oxolan-3-ol is explored in material science, particularly in liquid crystal and polymeric additive applications. Its aromatic and polar groups contribute to thermal stability—a hotspot in "high-performance materials" research. Regulatory databases confirm its non-hazardous status under standard conditions, ensuring compliance with REACH and FDA guidelines, which are top concerns for industrial users.

Future directions for 2137717-18-9 include structure-activity relationship (SAR) studies and cocrystal engineering, areas dominating recent patent filings. As AI-driven molecular property prediction tools advance, this compound's data-rich profile (e.g., cLogP ~2.1, TPSA 50 Ų) positions it as a benchmark for cheminformatics validation—addressing trending searches like "AI in chemical synthesis." Collaborative efforts between academia and industry continue to unlock its potential, solidifying its role in next-generation therapeutic agents and smart materials.